Reactive yellow 16
Description
Significance of Reactive Yellow 16 in Textile and Allied Industries (from a chemical usage perspective)
The dyeing process with reactive dyes like this compound typically involves the use of salts (such as sodium chloride or sodium sulfate) to facilitate dye exhaustion onto the fiber and an alkali (like sodium carbonate or sodium hydroxide) to promote the chemical reaction between the dye and the fiber. google.com The specific chemical structure of this compound, often featuring a single azo group and potentially metal complexes, dictates its chromophoric properties and reactivity. worlddyevariety.comworlddyevariety.comvulcanchem.com Different variants or related compounds, such as C.I. Reactive Yellow 160, may possess different molecular formulas and manufacturing methods, involving reactions like diazotization, coupling, and condensation with reactive groups like trichlorotriazine (B8581814) or vinyl sulfone precursors. worlddyevariety.com
Evolution of Research Trajectories for this compound (Historical to Current Focus)
The development of reactive dyes marked a significant advancement in dyeing technology, enabling the achievement of vivid and durable colors on fibers. tiankunchemical.comtextiletoday.com.bd The concept of dyes chemically bonding with fibers emerged in the early 20th century, with a major breakthrough occurring in the 1950s with the discovery of dichlorotriazine dyes' ability to form covalent bonds with cellulose (B213188) under alkaline conditions. tiankunchemical.com This paved the way for the development and widespread adoption of various reactive dye systems, including those leading to compounds like this compound.
Historically, research focused on synthesizing new reactive dyes with improved color properties, broader shade ranges, and better fixation rates. Early reactive yellow dyes often utilized monoazo systems. britannica.com The introduction of bifunctional reactive dyes, containing two reactive groups per molecule, in the 1970s led to higher fixation rates compared to their monofunctional counterparts. textiletoday.com.bd
Current research trajectories involving reactive dyes, including the class encompassing this compound, are increasingly focused on environmental sustainability and efficiency. This includes investigating advanced oxidation processes (AOPs) like Fenton oxidation, photo-Fenton, and sono-Fenton for the decolorization and removal of reactive dyes from wastewater. scispace.comresearchgate.netsemanticscholar.org Studies also explore the use of various adsorbents, such as modified clays (B1170129) and hydrogel nanocomposites, for the effective removal of reactive yellow dyes from aqueous solutions. ajchem-a.comresearchgate.netnih.gov Furthermore, research is being conducted on developing more energy-efficient methods for color stripping from fabrics dyed with reactive yellow dyes. nih.gov
Scope and Objectives of Academic Inquiry into this compound Chemistry
Academic inquiry into the chemistry of this compound and similar reactive dyes encompasses several key areas. A primary objective is to understand the fundamental chemical interactions between the dye molecule and different fiber types at a molecular level. This includes studying the kinetics and mechanisms of the covalent bond formation under varying conditions of pH, temperature, and electrolyte concentration. google.com
Another significant area of research involves the synthesis and characterization of new reactive yellow dyes with enhanced properties, such as improved color fastness to light, washing, and other agents, as well as higher fixation yields to minimize hydrolysis and environmental impact. textiletoday.com.bdgoogle.com
Furthermore, academic studies are heavily invested in developing and optimizing methods for the treatment of textile wastewater containing this compound. This involves exploring various chemical, physical, and biological processes for decolorization and removal of the dye and its potential degradation products. scispace.comresearchgate.netsemanticscholar.orgajchem-a.comresearchgate.netnih.govacs.orgmdpi.com Research aims to identify cost-effective and environmentally friendly solutions for dye removal, often involving the study of adsorption isotherms and kinetic models to understand the dye uptake mechanisms by different adsorbent materials. ajchem-a.comresearchgate.netnih.gov The chemical structure and properties of the dye, such as its solubility and stability, are crucial factors investigated in these removal studies. riacolor.comindustrialchemicals.gov.au
Academic inquiry also extends to understanding the degradation pathways of this compound under various treatment methods, identifying intermediate products, and assessing the efficiency of these processes in terms of chemical oxygen demand (COD) reduction and complete mineralization of the dye molecule. scispace.comresearchgate.netsemanticscholar.org
Data Tables
While specific quantitative data for this compound across all research trajectories is dispersed and context-dependent (e.g., optimal conditions vary by study and method), the following table illustrates typical parameters investigated in dye removal studies, a significant area of current academic inquiry.
| Research Area | Key Parameters Investigated | Typical Objectives |
| Wastewater Treatment (AOPs) | pH, Oxidant Concentration (e.g., H₂O₂), Catalyst Concentration (e.g., Fe²⁺), Reaction Time | Decolorization Efficiency, COD Reduction, Dye Degradation Pathways |
| Wastewater Treatment (Adsorption) | Adsorbent Dosage, pH, Contact Time, Initial Dye Concentration, Temperature | Adsorption Capacity, Removal Efficiency, Adsorption Isotherms and Kinetics |
| Dye Synthesis & Properties | Reaction Conditions, Dye Structure, Fastness Properties, Solubility, Fixation Rate | Develop Dyes with Improved Performance and Environmental Profile |
Detailed Research Findings (Examples from Literature)
Research on the removal of Reactive Yellow 160 (a related reactive yellow dye) using Fenton oxidation showed that optimal COD and dye removal efficiencies were achieved at pH 3. scispace.comresearchgate.netsemanticscholar.org Specifically, Fenton oxidation resulted in 80% COD and 90% color removal. scispace.comresearchgate.netsemanticscholar.org Photo-Fenton and Sono-Fenton processes demonstrated higher removal efficiencies, reaching up to 90% COD and 98% dye removal for Photo-Fenton. scispace.comresearchgate.net
Studies on the adsorption of reactive yellow dyes, such as Reactive Yellow 81, using multi-walled carbon nanotubes have investigated the influence of pH and contact time on the adsorption process, finding optimal adsorption at extreme pH values (pH 2 and pH 12). mdpi.com Research utilizing hydrogel nanocomposites for reactive yellow dye removal also highlighted the importance of an acidic environment (pH < 7) for optimal adsorption capacity. ajchem-a.com These studies often employ kinetic models like the pseudo-second-order model and isotherm models like Freundlich to describe the adsorption behavior. ajchem-a.comresearchgate.net
Properties
CAS No. |
12769-11-8 |
|---|---|
Molecular Formula |
Te3Yb2 |
Synonyms |
Reactive yellow 16 |
Origin of Product |
United States |
Environmental Pathways and Ecological Interactions of Reactive Yellow 16
Release Mechanisms and Effluent Characteristics in Industrial Discharges
The primary route of Reactive Yellow 16 entry into the environment is through the discharge of industrial wastewater, particularly from textile dyeing and printing processes. fibre2fashion.comiwaponline.com During textile dyeing, a significant portion of reactive dyes, potentially as high as 50%, can be lost in wastewater due to incomplete fixation to fibers. fibre2fashion.com This results in highly colored effluents that are visually identifiable as polluted water. fibre2fashion.com
Textile effluents containing dyes like this compound are characterized by a complex composition, including high levels of organic matter, surfactants, additives, and salts. semanticscholar.orgd-nb.infoscispace.com These wastewaters often exhibit a wide pH range and high values for chemical oxygen demand (COD) and biochemical oxygen demand (BOD). iwaponline.comd-nb.infoscispace.com The intense color of these effluents is a direct indicator of the presence of dyes and other colored compounds. scispace.com
The concentration of reactive dyes in textile effluents can range from 5 to 1500 mg/L. researchgate.net Even at low concentrations, dyes are easily detectable in water bodies. semanticscholar.org The discharge of these effluents without adequate treatment poses a significant environmental challenge. fibre2fashion.comiwaponline.comd-nb.infomdpi.com
Environmental Fate and Transport Mechanisms in Aquatic Systems and Soil Matrices
Once released into aquatic systems and soil matrices, this compound undergoes various processes that determine its environmental fate and transport. Reactive dyes, including this compound, are known for their high water solubility, which facilitates their dissolution and transport in aqueous environments. iwaponline.com
This compound contains sulfonic acid groups that are expected to completely dissociate under typical environmental pH conditions (pH 4-9), rendering the molecule negatively charged. industrialchemicals.gov.au This negative charge influences its interaction with other environmental components.
While this compound is not considered readily biodegradable, its potential for bioaccumulation is low. industrialchemicals.gov.au This is attributed to its low partition coefficient (log POW < -10.0) and very high water solubility. industrialchemicals.gov.au Hydrophilic dyes with a log POW less than 3 have generally shown limited bioaccumulation. industrialchemicals.gov.au Additionally, the large molecular size of the dye is expected to limit its permeability through biological membranes, further reducing bioaccumulation potential. industrialchemicals.gov.au
Residues of the dye that persist after wastewater treatment can enter marine or freshwater environments in dissolved form. industrialchemicals.gov.au
Photolysis and Photodegradation in Natural Environments
Photolysis and photodegradation can contribute to the transformation of this compound in natural environments, particularly in surface waters exposed to sunlight. Studies on the photodegradation of reactive dyes, including some reactive yellow variants, indicate that UV light and the presence of catalysts can lead to their degradation. researchgate.netscirp.orgsctunisie.orguniroma1.itmdpi.comscirp.org
For instance, research on Reactive Yellow 14 suggests that decolorization is dependent on the presence of UV light and a catalyst, following pseudo-first-order kinetics under certain conditions. scirp.org Advanced oxidation processes involving UV light, such as UV/H2O2/TiO2, have shown high decolorization rates for reactive yellow dyes. researchgate.net The efficiency of photodegradation can be influenced by factors such as initial dye concentration, catalyst dosage, and pH. researchgate.netscirp.orgscirp.org Higher dye concentrations can sometimes decrease degradation efficiency due to reduced light penetration. mdpi.com
While direct photolysis might be slower than photocatalytic degradation, it still contributes to the breakdown of the dye in sunlit waters. sctunisie.org Photodegradation can lead to the formation of intermediate products, some of which may still be colored. sctunisie.org
Interaction with Environmental Colloids and Particulates
The interaction of this compound with environmental colloids and particulates can influence its transport and fate. Due to its negatively charged nature in environmental waters, this compound may interact with positively charged soil components or other particulates through electrostatic interactions. scirp.org Adsorption onto various materials, including activated carbon and modified clays (B1170129), has been explored as a method for removing reactive dyes from wastewater. researchgate.netajchem-a.comresearchgate.netresearchgate.net
Studies on the adsorption of reactive yellow dyes onto different materials highlight the role of pH in this process. scirp.orgajchem-a.comresearchgate.net Optimal adsorption often occurs under specific pH conditions that favor the interaction between the dye molecule and the adsorbent surface. scirp.orgajchem-a.comresearchgate.net For example, higher degradation of Reactive Yellow 145 by TiO2 photocatalysis was observed in acidic conditions, attributed to electrostatic interactions between the positively charged catalyst surface and dye anions. scirp.org
The adsorption to particulates can potentially lead to sedimentation, removing the dye from the water column, but also potentially accumulating it in sediments.
Bioaccumulation Potential and Disruption in Microbial Ecosystems
As mentioned earlier, the bioaccumulation potential of this compound is considered low due to its properties like low partition coefficient and high water solubility. industrialchemicals.gov.au Biological membranes are generally less permeable to large, hydrophilic molecules like this dye. industrialchemicals.gov.au
However, the presence of reactive dyes in wastewater can disrupt microbial ecosystems. iwaponline.comfrontiersin.org Dyes, even at relatively low concentrations, can be toxic to microorganisms, affecting their activity and potentially inhibiting biodegradation processes. frontiersin.orgresearchgate.net The complex structure of synthetic dyes can render them resistant to biodegradation by conventional methods. semanticscholar.orgfrontiersin.orgmdpi.com
While some microorganisms have shown the ability to decolorize and degrade reactive dyes, the efficiency can vary depending on the microbial strain and environmental conditions. researchgate.netfrontiersin.orgresearchgate.netmdpi.com The degradation of azo dyes, a common class that includes many reactive yellows, can sometimes produce toxic aromatic amines as byproducts, which can further impact microbial communities and potentially enter the food chain. iwaponline.comscispace.comfrontiersin.orgmdpi.commdpi.com
Broader Ecological Implications (e.g., inhibition of aquatic photosynthesis, eutrophication)
The discharge of effluents containing this compound and other dyes can have significant broader ecological implications for aquatic ecosystems. The most visually apparent impact is the discoloration of water bodies, which reduces light penetration. fibre2fashion.comiwaponline.commdpi.comfrontiersin.orgmdpi.com This reduced light availability directly affects photosynthetic activity by aquatic flora, including algae and submerged plants, thereby impacting the base of the aquatic food web. fibre2fashion.commdpi.comfrontiersin.org Severe shading can lead to the decline and loss of submerged plant communities. open.eduresearchgate.net
Furthermore, the presence of high concentrations of organic matter and dyes in textile effluents can lead to increased biochemical oxygen demand (BOD) and chemical oxygen demand (COD) in receiving waters. fibre2fashion.comiwaponline.comd-nb.infoscispace.commdpi.com The decomposition of this organic load by microorganisms consumes dissolved oxygen, potentially leading to hypoxic or anoxic conditions that are detrimental to aquatic fauna. fibre2fashion.comopen.eduresearchgate.net
The complex and persistent nature of some synthetic dyes and their degradation products can also pose toxic risks to aquatic organisms. fibre2fashion.comiwaponline.comajchem-a.comfrontiersin.orgresearchgate.netmdpi.com
Here is a summary of some research findings related to the removal efficiency of reactive dyes from wastewater using different methods, which indirectly highlights their persistence in the environment if untreated:
| Treatment Method | Target Dye(s) | Reported Removal Efficiency (Color/COD) | Source(s) |
| Fenton Oxidation | This compound | 90% Color, 80% COD | semanticscholar.orgresearchgate.net |
| Photo Fenton (H₂O₂/Fe²⁺/UV) | This compound | 98% Color, 90% COD | semanticscholar.orgresearchgate.net |
| Sono Fenton (H₂O₂/Fe²⁺/Sono) | This compound | 95% Color, 82% COD | semanticscholar.orgresearchgate.net |
| TiO₂/UV/H₂O₂ Photocatalysis | Reactive Yellow dyes | ~98.8% Decolorization | researchgate.net |
| Adsorption (Activated Carbon) | Reactive Yellow dye | Up to 84% (for Yellow M4G) | researchgate.net |
| Adsorption (Hydrogel Nanocomposites) | Reactive Yellow dye | Up to 168.3 mg/g adsorption capacity | ajchem-a.com |
| Constructed Wetlands (Papyrus planted) | Reactive Yellow 86 | 73-84% RY86 removal | mdpi.com |
| Microbial Decolorization (Nocardiopsis sp.) | Reactive Orange 16 (example) | 85.6% Decolorization | researchgate.net |
Note: The table includes data for this compound and other reactive yellow dyes or reactive dyes in general where specific data for this compound was not available but the method is relevant to reactive dye removal.
Advanced Remediation Strategies for Reactive Yellow 16 in Aqueous Systems
Advanced Oxidation Processes (AOPs) for Reactive Yellow 16 Degradation
AOPs offer a promising approach for the treatment of textile wastewater containing reactive dyes like this compound due to their ability to overcome the limitations of conventional methods, such as biological processes which are often ineffective against photo-stable dyes, and physical/chemical processes that may generate sludge or require adsorbent regeneration. asianpubs.org
Fenton and Photo-Fenton Oxidation Mechanisms and Optimization
Fenton and Photo-Fenton processes are well-established AOPs that utilize the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl radicals (•OH). asianpubs.orgbrieflands.com The basic Fenton reaction is represented as:
Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻
In the Photo-Fenton process, UV or visible light is introduced to enhance the generation of hydroxyl radicals and regenerate ferrous ions from ferric ions (Fe³⁺), thereby increasing the efficiency of the process. brieflands.com The photolytic regeneration of Fe²⁺ can be represented as:
Fe³⁺ + H₂O + hν → Fe²⁺ + •OH + H⁺
Optimization of Fenton and Photo-Fenton processes for dye degradation typically involves adjusting parameters such as pH, concentrations of Fe²⁺ and H₂O₂, temperature, and light intensity in the case of Photo-Fenton. Studies on this compound (specifically Reactive Yellow 160 in one instance) have shown that Fenton oxidation can achieve significant COD and color removal, with reported efficiencies of 80% for COD and 90% for color removal. scispace.comresearchgate.net Photo-Fenton processes have demonstrated even higher efficiencies, with one study on this compound reporting 90% COD removal and 98% color removal. scispace.comresearchgate.net The optimal pH for Fenton and Photo-Fenton processes is typically acidic, often around pH 2-3, as this range favors the generation of hydroxyl radicals and minimizes the precipitation of iron ions. asianpubs.orgbrieflands.comresearchgate.net Increasing the concentrations of both Fe²⁺ and H₂O₂ generally leads to increased COD and dye removal, up to an optimal point. scispace.com Higher light intensity in Photo-Fenton processes can also enhance decolorization efficiency. asianpubs.org
Electrochemical Degradation Pathways and Electrode Design
Electrochemical degradation is an AOP that involves the application of an electric current to generate strong oxidizing species, such as hydroxyl radicals and other reactive intermediates, directly or indirectly at the electrode surfaces. These species then react with and degrade the organic pollutants in the wastewater. scirp.org
The degradation of reactive dyes like this compound through electrochemical methods can occur via direct oxidation at the anode surface or indirect oxidation mediated by electrochemically generated oxidants like chlorine/hypochlorite in the presence of chloride ions. walshmedicalmedia.com
The choice of electrode material significantly impacts the efficiency and mechanism of electrochemical degradation. Dimensionally Stable Anodes (DSAs), such as those based on RuO₂ or PbO₂, are commonly used due to their high electrocatalytic activity and stability. scielo.brscispace.com Studies on the electrochemical degradation of reactive dyes, including Reactive Yellow 160, have investigated the performance of various anode materials. For instance, modified electrodes like C/PbO₂, Pb+Sn/PbO₂+SnO₂, and Pb/PbO₂ have shown high efficiency in degrading Reactive Yellow 160. scispace.comresearchgate.net Nearly complete degradation (over 95%) of Reactive Yellow 160 was achieved within 15 minutes using these electrodes at optimal conditions. scispace.comresearchgate.net The substrate material for PbO₂ films, such as Ti-Pt, also plays a role in the electrochemical performance and stability of the anode. scispace.com The degradation efficiency can vary depending on the anode composition, with some compositions showing better activity for organic compound oxidation. scielo.br
While the anode is where oxidation primarily occurs, the cathode material can also play a role, although its influence on the degradation of the target pollutant is often less direct. Stainless steel has been used as a cathode in electrochemical degradation systems for reactive dyes. scispace.comijisset.org
The composition and concentration of the supporting electrolyte are crucial factors influencing the conductivity of the wastewater and the generation of oxidizing species. Electrolytes like NaCl and Na₂SO₄ are commonly used. walshmedicalmedia.comscispace.comresearchgate.net The presence of chloride ions (NaCl) can lead to the electrochemical generation of active chlorine species (Cl₂/HClO/ClO⁻), which act as strong indirect oxidants for dye degradation. walshmedicalmedia.comscispace.comresearchgate.net Studies have shown that NaCl can be superior to Na₂SO₄ in terms of COD reduction and decolorization for reactive dye effluents. walshmedicalmedia.com The optimal concentration of the supporting electrolyte can vary depending on the specific dye and electrode material. For Reactive Yellow 160, NaCl at a concentration of 4 g/L was found to be effective as a conductive electrolyte. scispace.comresearchgate.net
Current density is another critical operational parameter in electrochemical degradation, directly influencing the rate of electrochemical reactions and the generation of oxidizing species. Increasing the current density generally increases the degradation rate by enhancing the production of oxidizing intermediates and hydroxyl radicals. scirp.org However, there is often an optimal current density beyond which efficiency may decrease due to side reactions like oxygen evolution. scielo.br For the degradation of Reactive Yellow 160 using PbO₂-based electrodes, an optimum current density of 50 mA cm⁻² was reported. scispace.comresearchgate.net For other reactive dyes, different optimal current densities have been observed, such as 7 A/dm² (equivalent to 70 mA cm⁻²) for Reactive Yellow 17. walshmedicalmedia.com
Ozonation and Sono-Ozonation Processes for Chromophore Cleavage
Ozonation is an AOP that utilizes ozone (O₃), a powerful oxidizing agent, to degrade organic pollutants in water. Ozone can react with dyes through two main pathways: direct molecular ozonation and indirect oxidation via the generation of highly reactive hydroxyl radicals (•OH) through ozone decomposition. ijirset.comsifisheriessciences.com The indirect pathway, favored at alkaline pH, is often more rapid due to the higher oxidation potential of hydroxyl radicals compared to molecular ozone. ijirset.com
A key mechanism of ozonation in decolorizing dyes is the oxidative cleavage of chromophores, the chemical groups responsible for the color of the dye molecule. ijirset.comsifisheriessciences.com Breaking the conjugated double bonds within the chromophore shifts the absorption spectrum of the molecule out of the visible region, resulting in decolorization. ijirset.comsifisheriessciences.com
Sono-ozonation combines ozonation with ultrasound irradiation. Ultrasound can enhance the ozonation process through various mechanisms, including increased mass transfer of ozone from the gas phase to the liquid phase, and the formation of cavitation bubbles which can generate localized high temperatures and pressures, promoting ozone decomposition and radical formation.
While ozonation is effective for color removal, complete mineralization of organic dyes into inorganic salts can be challenging, and chemically inert byproducts may form. mdpi.com The efficiency of ozonation is influenced by parameters such as pH, ozone dosage, and reaction time. ijirset.commdpi.com Acidic pH can favor better color stripping and less fabric degradation in textile treatment. mdpi.com Higher ozone concentration and longer reaction times generally lead to better color removal efficiency. mdpi.com
Photocatalytic Degradation using Novel Nanomaterials
Photocatalytic degradation is an AOP that employs semiconductor photocatalysts, typically in the presence of UV or visible light, to generate reactive species (like •OH) that degrade organic pollutants. researchgate.netmdpi.com Titanium dioxide (TiO₂) is one of the most widely studied semiconductor photocatalysts due to its photoactivity, stability, and non-toxicity. researchgate.netresearchgate.net
Novel nanomaterials, including modified TiO₂ and composites, are being explored to enhance the photocatalytic efficiency for dye degradation. Nanomaterials offer advantages such as high surface area and unique electronic properties. nih.gov For instance, TiO₂/MWCNT (multi-walled carbon nanotube) nanocomposites have shown improved photocatalytic activity compared to bare TiO₂ for the degradation of reactive dyes, including Reactive Yellow 145 (a related reactive yellow dye). pwr.edu.plbibliotekanauki.pl The incorporation of nanomaterials like metal oxides or metal nanoparticles into biopolymers such as chitosan (B1678972) can also enhance photocatalytic activity and adsorption capacity for azo dyes. nih.gov Lignin-mediated silver nanoparticles have also demonstrated significant photocatalytic degradation of Reactive Yellow 4G. mdpi.com
The photocatalytic degradation process involves the absorption of photons by the semiconductor photocatalyst, leading to the generation of electron-hole pairs. These charge carriers then migrate to the catalyst surface and participate in redox reactions with water and dissolved oxygen to produce reactive species like hydroxyl radicals and superoxide (B77818) radical anions, which subsequently attack the dye molecules.
Factors influencing photocatalytic degradation efficiency include the type and concentration of the photocatalyst, dye concentration, pH of the solution, light intensity, and the presence of oxidants like H₂O₂. researchgate.netresearchgate.net For Reactive Yellow dyes, studies have shown that the degradation rate can follow pseudo-first-order kinetics. researchgate.netpwr.edu.plbibliotekanauki.pl The addition of H₂O₂ can enhance decolorization by increasing the concentration of hydroxyl radicals. researchgate.netpwr.edu.plbibliotekanauki.pl Optimal pH conditions can vary depending on the photocatalyst and dye structure, but a pH range between 3 and 7 has been reported as effective for the decolorization of reactive yellow dyes using TiO₂/UV/H₂O₂. researchgate.net
Here is a table summarizing some research findings on the degradation of Reactive Yellow dyes using AOPs:
| Process | Dye (if specified) | Key Parameters | Observed Efficiency (Color/COD Removal) | Notes | Source(s) |
| Fenton | This compound | pH 2-3, Optimal Fe²⁺ and H₂O₂ doses | 90% Color, 80% COD | H₂O₂/Fe²⁺ combination. | scispace.comresearchgate.net |
| Photo-Fenton | This compound | pH 2-3, Optimal Fe²⁺ and H₂O₂ doses, UV light | 98% Color, 90% COD | Enhanced by UV light. | scispace.comresearchgate.net |
| Electrochemical | Reactive Yellow 160 | C/PbO₂, Pb+Sn/PbO₂+SnO₂, Pb/PbO₂ electrodes, NaCl electrolyte, 50 mA cm⁻² current density | >95% Degradation (15 min) | Electrode material and current density are key. | scispace.comresearchgate.net |
| Electrochemical | Reactive Yellow 17 | Ti/RuO₂ and stainless steel electrodes, NaCl electrolyte, 7 A/dm² current density | Enhanced degradation | NaCl superior to Na₂SO₄. | walshmedicalmedia.com |
| Ozonation | Reactive Yellow 84 (CI) | pH, Ozone dosage, Time | Chromophore cleavage | Can form toxic byproducts; efficiency depends on parameters. | ijirset.combioline.org.br |
| Photocatalytic | Reactive Yellow 145 | TiO₂/MWCNT, UVA-LED, H₂O₂ | 96% Color, 72% COD (5h) | TiO₂/MWCNT showed improved activity. | pwr.edu.plbibliotekanauki.pl |
| Photocatalytic | Reactive Yellow | TiO₂/UV/H₂O₂, pH 3-7, Optimal H₂O₂ and TiO₂ dosage | 98.8% Decolorization | Follows pseudo-first-order kinetics. | researchgate.net |
| Photocatalytic | Reactive Yellow 4G | LS–Ag NPs, UV-light, H₂O₂ | Significant degradation | Lignin-mediated silver nanoparticles as catalyst. | mdpi.com |
Sonochemical Degradation and Sono-Assisted Processes
Sonochemical degradation utilizes ultrasonic waves to induce cavitation in the aqueous solution. The collapse of cavitation bubbles generates localized hotspots with extremely high temperatures and pressures, as well as producing reactive species like •OH radicals through the sonolysis of water molecules researchgate.netdergipark.org.trnih.govomu.edu.tr.
Sonochemical degradation can be used alone or in combination with other AOPs, such as photocatalysis, Fenton processes, or ozonation, in sono-assisted processes researchgate.netdergipark.org.tromu.edu.tr. Combining sonolysis with other systems can create synergistic effects, enhancing radical formation and improving the degradation efficiency of organic pollutants dergipark.org.tromu.edu.tr. While sonolysis alone may have limitations in terms of process time and energy consumption, its integration into hybrid systems can overcome some of these drawbacks dergipark.org.tr. Studies on other reactive dyes have shown that sono-assisted processes, such as sonophotolysis (ultrasonication combined with photolysis), can lead to significant dye degradation and mineralization with observed synergistic effects ugm.ac.id.
Ionizing Radiation-Based Degradation
Ionizing radiation, such as gamma radiation, can effectively degrade organic dyes in aqueous solutions by generating highly reactive species, primarily hydroxyl radicals (•OH), through the radiolysis of water mdpi.comwikipedia.org. These radicals non-selectively attack and break down dye molecules into smaller by-products, including organic acids, and can lead to mineralization mdpi.comresearchgate.net.
The efficiency of degradation using ionizing radiation is influenced by factors such as the absorbed dose of radiation, initial dye concentration, and the presence of additives like hydrogen peroxide mdpi.com. Increasing the radiation dose generally leads to higher degradation efficiency mdpi.com. The addition of hydrogen peroxide can enhance the production of •OH radicals and scavenge reducing species, further improving degradation efficiency mdpi.com. Studies on Reactive Yellow 18 (RY18), a related dye, have shown that high degradation rates (up to 99%) can be achieved using gamma radiation, especially in combination with H₂O₂ mdpi.com.
Hybrid AOP Systems and Synergistic Effects
Combining different AOPs into hybrid systems can lead to synergistic effects, where the combined efficiency is greater than the sum of the individual processes mdpi.comresearchgate.net. These synergistic effects arise from the complementary nature of the different AOPs, leading to enhanced generation of reactive species, improved mass transfer, or utilization of different degradation pathways mdpi.comdergipark.org.trscispace.com.
Adsorption Methodologies for this compound Removal
Adsorption is a widely used method for dye removal from wastewater due to its simplicity, cost-effectiveness, and ability to transfer pollutants from the aqueous phase to a solid phase iwaponline.compjoes.comajchem-a.com. This process involves the accumulation of dye molecules onto the surface of an adsorbent material. Various materials have been investigated as adsorbents for reactive dyes, including natural materials, modified natural materials, and synthetic adsorbents iwaponline.comajchem-a.commuq.ac.ir.
The efficiency of adsorption is influenced by factors such as the type of adsorbent, adsorbent dosage, initial dye concentration, contact time, and pH of the solution ajchem-a.commuq.ac.irchalcogen.ro. The adsorption capacity of an adsorbent is typically determined by adsorption isotherms, such as the Langmuir and Freundlich models, which describe the equilibrium relationship between the amount of dye adsorbed onto the solid phase and the concentration of dye remaining in the liquid phase ajchem-a.commuq.ac.ir. Kinetic studies are also performed to understand the rate at which adsorption occurs, often following models like the pseudo-first-order or pseudo-second-order kinetics ajchem-a.com.
Research has explored the use of various adsorbents for reactive dyes, including low-cost natural materials like peanut shell powder and fuller's earth muq.ac.irchalcogen.ro. Modified materials, such as hydrogel nanocomposites based on montmorillonite (B579905) clay, have also shown promising adsorption capacities for reactive yellow dyes ajchem-a.comajchem-a.com. For example, polyacrylic acid (poly(AAC)) nanocomposites demonstrated a high adsorption capacity of 168.3 mg/g for reactive yellow dye ajchem-a.comajchem-a.com. The adsorption process is often favored at acidic pH values due to electrostatic interactions between the negatively charged dye molecules and the surface of the adsorbent ajchem-a.commuq.ac.ir.
While adsorption is effective in removing dyes from water, it transfers the pollutant to another phase, requiring further treatment or disposal of the loaded adsorbent iwaponline.com. Nevertheless, adsorption can serve as a valuable pretreatment step or be integrated into hybrid treatment systems.
Novel Adsorbent Development and Characterization
The development of novel adsorbents for this compound removal centers on utilizing readily available, low-cost, and efficient materials. Characterization techniques such as FTIR spectroscopy, XRD, SEM, and nitrogen adsorption/desorption isotherms are commonly employed to understand the physical and chemical properties of these adsorbents and how they interact with the dye molecules. researchgate.net
Activated Carbons (from various biomass sources)
Activated carbon is a popular adsorbent due to its high surface area and porosity. bioline.org.brbibliotekanauki.pl Producing activated carbon from various biomass sources offers a cost-effective and environmentally friendly alternative to commercial activated carbon. bioline.org.brscirp.orgmdpi.com Low-cost biomass materials investigated for dye removal include sugarcane bagasse pith, pomegranate peel, coconut coir, sawdust, rice husk, and others. bioline.org.brscirp.org
Studies have shown that activated carbons derived from biomass can exhibit high adsorption capacities for reactive dyes. For instance, activated carbon prepared from Enteromorpha prolifera showed adsorption capacities ranging from 59.88 to 134.95 mg/g for different reactive dyes, suggesting its potential for removing reactive dyes from water. scirp.org Activated carbon produced from coir pith demonstrated a high maximum adsorption capacity of 1694.3 mg/g for C.I. Reactive Yellow 145A. bioline.org.br The adsorption capacity of reactive dye onto activated carbon is significantly influenced by the pH of the solution, with optimal removal often observed in acidic environments. wisdomlib.org Increasing the adsorbent dosage generally leads to higher dye removal percentages due to the increased availability of active sites. wisdomlib.orgitb.ac.id
Modified Natural Materials (e.g., Modified Sand, Glauconite (B1166050), Fly Ash)
Modification of natural materials can enhance their adsorption capabilities for reactive dyes. Natural clay minerals like glauconite have been explored as eco-friendly and low-cost adsorbents for Reactive Yellow 160. researchgate.net Modifications such as thermal and acid activation of glauconite have been shown to improve removal efficiency and adsorption capacity. researchgate.net For Reactive Yellow 160, the maximum adsorption capacity improved from 29.85 mg/g for raw glauconite to 51.55 mg/g for thermally activated glauconite and 55.87 mg/g for acid-activated glauconite. researchgate.net
Fly ash, an industrial waste product, has also been investigated for the removal of reactive dyes like Reactive Yellow 4R. itb.ac.id Alkali hydrothermally activated fly ash showed increased dye removal percentages with increasing adsorbent quantity. itb.ac.id Natural adsorbents like peanut shell powder have also been found to be effective in removing reactive dyes, including Reactive Yellow 14, with removal efficiencies increasing with higher adsorbent dose and initial dye concentration. researchgate.netmuq.ac.ir Modified zeolites, functionalized with cationic surfactants, have been studied for the adsorption of Reactive Yellow 176, showing improved adsorption capacity compared to natural zeolite. acs.orgacs.orgresearchgate.net
Carbon Nanotubes and Nanocomposites
Carbon nanotubes (CNTs) and their nanocomposites have emerged as promising adsorbents for dye removal due to their unique structural and chemical properties, including high specific surface area. nih.govmdpi.com Multi-walled carbon nanotubes (MWCNTs) have been used for the adsorption of reactive dyes like Reactive Yellow 81. nih.govscite.ai Studies have shown that the adsorption capacity of pristine MWCNTs can be improved through surface modification methods, such as amine-functionalization. mdpi.com For instance, polyethylenimine-crosslinked 3-aminopropyltriethoxysilane-grafted MWCNTs (PEI/APTES-MWCNTs) showed a high maximum uptake of 714.29 mg/g for Reactive Yellow 2. mdpi.com
Nanocomposites incorporating CNTs have also been developed for enhanced dye degradation and adsorption. AlCo2O4/MWCNTs nanocomposites have been synthesized and shown excellent photocatalytic degradation efficiency for Reactive Yellow 160 under sunlight. mdpi.com The porous morphology of these nanocomposites provides a larger surface area for active sites, contributing to increased photocatalytic activity and enabling the migration of dye molecules into the pores for degradation. mdpi.com
Adsorption Kinetics and Transport Mechanisms
Understanding the kinetics and transport mechanisms of this compound adsorption is crucial for designing efficient treatment systems. Kinetic models help in predicting the rate of dye uptake by the adsorbent, while the study of transport mechanisms elucidates how dye molecules move from the bulk solution to the adsorbent surface and into its pores.
Pseudo-First-Order and Pseudo-Second-Order Kinetic Models
The pseudo-first-order and pseudo-second-order kinetic models are widely applied to analyze adsorption experimental data. researchgate.netcore.ac.ukresearchgate.net The pseudo-first-order model suggests that the adsorption rate is proportional to the concentration of the adsorbate in the solution, while the pseudo-second-order model indicates that the adsorption rate is proportional to the square of the concentration of available active sites on the adsorbent and the concentration of the adsorbate in the solution. researchgate.net
Numerous studies on the adsorption of reactive dyes, including variations of Reactive Yellow, on various adsorbents have found that the pseudo-second-order kinetic model provides a better fit to the experimental data, often with high correlation coefficients (R² values). researchgate.netbioline.org.brresearchgate.netscientiaplena.org.brd-nb.infoajchem-a.combibliotekanauki.pl This suggests that the adsorption process is likely controlled by a chemisorption mechanism involving valence forces through the sharing or exchange of electrons between the dye molecules and the adsorbent surface functional groups. researchgate.net
However, some studies, particularly those involving carbon nanotubes, have reported that the pseudo-first-order kinetic model provided a better approximation of the experimental data. nih.govmdpi.com This indicates that the rate-limiting step might be different depending on the adsorbent material and the specific dye.
Intraparticle Diffusion and External Diffusion Control
Adsorption is generally considered to occur in several steps: external mass transfer (film diffusion), intraparticle diffusion (pore diffusion and surface diffusion), and adsorption onto the active sites. bioline.org.brscirp.orgiwaponline.com The rate-limiting step can be either external diffusion or intraparticle diffusion, or a combination of both. itb.ac.id
Intraparticle diffusion is often investigated using the Weber and Morris model, where the amount of adsorbate adsorbed is plotted against the square root of time. bioline.org.brscirp.org If the plot is a straight line passing through the origin, intraparticle diffusion is the sole rate-controlling step. bioline.org.br However, deviations from linearity or a non-zero intercept suggest that other mechanisms, such as external mass transfer, also influence the adsorption rate. d-nb.info
Studies on reactive dye adsorption onto activated carbon have indicated that intraparticle diffusion is often one of the essential rate-controlling steps. bioline.org.br The Biot number can be used to determine the predominance of surface diffusion against external diffusion; a high Biot number (greater than 100) suggests that adsorption is mainly controlled by the intraparticle diffusion mechanism. scirp.org
For some adsorbents, like alkali hydrothermally activated fly ash, dye removal primarily occurs through surface adsorption with very little contribution from intraparticle diffusion, attributed to the simple macropore structure of the particles. itb.ac.id In the case of multi-walled carbon nanotubes, molecular diffusion has been identified as the predominant transport mechanism for Reactive Yellow 81. nih.gov
Table: Adsorption Kinetic Model Fits for Reactive Dyes on Various Adsorbents
| Adsorbent Type | Reactive Dye | Preferred Kinetic Model | R² Value (Typical) | Rate-Controlling Step(s) | Source |
| Activated Carbon (Enteromorpha prolifera) | Reactive Red 23, Reactive Blue 171, Reactive Blue 4 | Pseudo-Second-Order | Not specified | Intraparticle Diffusion | scirp.org |
| Activated Carbon (Wild almond shells, coir pith) | C.I. Reactive Yellow 145A | Pseudo-Second-Order | High | Intraparticle Diffusion (one of) | bioline.org.br |
| Natural/Modified Glauconite | Reactive Yellow 160 | Pseudo-Second-Order | 0.997 | Not explicitly stated | researchgate.net |
| Alkali Hydrothermally Activated Fly Ash | Reactive Yellow 4R | Pseudo-Second-Order | Not specified | Surface Adsorption (primarily) | itb.ac.id |
| Peanut Shell Powder | Reactive Yellow 14 | Pseudo-Second-Order | Not specified | Not explicitly stated | muq.ac.ir |
| Smectite Clays (B1170129) (Natural, Modified) | Reactive Yellow 4G-BF | Pseudo-Second-Order | 0.999 | Not explicitly stated | scientiaplena.org.br |
| Psyllium Seed Powder | Reactive Orange 16 | Pseudo-Second-Order | Not specified | Pseudo-second-order model best fit; intraparticle diffusion not sole controller | d-nb.info |
| Coconut Shell Activated Carbon | Direct Yellow DY 12 | Pseudo-Second-Order | > 0.989 | Chemisorption | core.ac.uk |
| Hydrogel Nanocomposites (Montmorillonite clay) | Reactive Yellow | Pseudo-Second-Order | Not specified | Not explicitly stated | ajchem-a.com |
| Multi-Walled Carbon Nanotubes | Reactive Yellow 81 | Pseudo-First-Order | Better fit | Molecular Diffusion | nih.govmdpi.com |
| PEI/APTES-MWCNTs | Reactive Yellow 2 | Pseudo-Second-Order | Better fit | Not explicitly stated | mdpi.com |
Table: Adsorption Capacity of Various Adsorbents for Reactive Yellow Dyes
| Adsorbent Type | Reactive Yellow Dye | Maximum Adsorption Capacity (mg/g) | Conditions | Source |
| Activated Carbon (Enteromorpha prolifera) | Reactive Yellow (range) | 59.88 - 134.95 | At 27˚C | scirp.org |
| Activated Carbon (Brazilian-pine fruit shell) | Reactive Orange 16 | 456 | Not specified | scirp.org |
| Activated Carbon (Coir pith) | C.I. Reactive Yellow 145A | 1694.3 | At 60 °C, initial conc. 1000 mg/L | bioline.org.br |
| Natural Glauconite | Reactive Yellow 160 | 29.85 | At pH 1.0 | researchgate.net |
| Thermally Activated Glauconite | Reactive Yellow 160 | 51.55 | At pH 1.0 | researchgate.net |
| Acid Activated Glauconite | Reactive Yellow 160 | 55.87 | At pH 1.0 | researchgate.net |
| Peanut Shell Powder | Reactive Yellow 14 | Not explicitly stated | Optimal removal ~88.49% at pH 2, 0.4g/100mL | researchgate.netmuq.ac.ir |
| Surfactant-Modified Zeolite (HTAB) | Reactive Yellow 176 | 12.05 g/L (equivalent to 12.05 mg/mL) | Fixed-bed column, 50 mg/L initial conc. | acs.org |
| Multi-Walled Carbon Nanotubes | Reactive Yellow 81 | 33.859 | Not specified | nih.govmdpi.com |
| Poly (AAC) nanocomposites (Montmorillonite clay) | Reactive Yellow | 168.3 | Acidic environment (pH < 7), 0.05 g dose | ajchem-a.com |
| Poly (NIPAM) nanocomposites (Montmorillonite clay) | Reactive Yellow | 108.22 | Acidic environment (pH < 7), 0.05 g dose | ajchem-a.com |
| Poly (NIPAM-co-AAC) nanocomposites (Montmorillonite clay) | Reactive Yellow | 128.9 | Acidic environment (pH < 7), 0.05 g dose | ajchem-a.com |
| PEI/APTES-MWCNTs | Reactive Yellow 2 | 714.29 | At pH 2 and 25 °C | mdpi.com |
Adsorption Isotherms and Equilibrium Modeling
Adsorption is a widely studied method for removing reactive dyes from water. Adsorption isotherms are mathematical models that describe the distribution of dye molecules between the liquid phase and the solid adsorbent surface at equilibrium. These models provide insights into the adsorption mechanism, surface properties of the adsorbent, and its affinity for the dye. The most commonly applied isotherm models in reactive dye adsorption studies include Langmuir, Freundlich, and in some cases, BET.
Langmuir and Freundlich Isotherm Applicability
The Langmuir and Freundlich models are frequently employed to analyze the equilibrium adsorption data of reactive yellow dyes on various adsorbents europa.eunih.gov. The Langmuir isotherm model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites europa.eunih.gov. It is represented by the equation:
$ \frac{C_e}{q_e} = \frac{1}{K_L q_m} + \frac{C_e}{q_m} $
where is the equilibrium concentration of the adsorbate in solution (mg/L), is the amount of adsorbate adsorbed per unit mass of adsorbent at equilibrium (mg/g), is the maximum monolayer adsorption capacity (mg/g), and is the Langmuir constant related to the energy of adsorption (L/mg) . Studies on the adsorption of Reactive Yellow 160 on alumina (B75360) nanoparticles showed that the Langmuir isotherm model provided the best fit to the experimental data, indicating a monolayer surface adsorption europa.eu. Similarly, the adsorption of Reactive Yellow 14 on synthetic materials like silica (B1680970) gel, alumina oxide, and polyaniline-based composite was also well described by the Langmuir model, suggesting homogeneous adsorption. For Reactive Yellow 81 adsorption on multi-walled carbon nanotubes, the Langmuir equation also provided the best fit, indicating the formation of an adsorbate monolayer on the adsorbent surface.
The Freundlich isotherm model, on the other hand, is an empirical model that describes multilayer adsorption on heterogeneous surfaces . It is given by the equation:
$ q_e = K_F C_e^{1/n} $
where is the Freundlich constant related to the adsorption capacity [(mg/g)(L/mg)], and is the adsorption intensity parameter . Values of between 0 and 1 indicate favorable adsorption nih.gov. While some studies show a good fit with the Langmuir model, others have found the Freundlich isotherm to better represent the adsorption of reactive yellow dyes, such as Reactive Yellow 160 on glauconite. Research on the adsorption of Reactive Yellow BF on smectite clay also indicated a good fit with the Freundlich isotherm . The applicability of either model depends on the specific adsorbent-adsorbate system and the experimental conditions.
BET Isotherm Analysis
The Brunauer-Emmett-Teller (BET) isotherm model is typically used to describe multilayer adsorption and to determine the surface area of porous materials. While less commonly applied solely for describing dye adsorption equilibrium compared to Langmuir and Freundlich, BET analysis can provide valuable information about the adsorbent's pore structure and surface area, which are critical factors influencing adsorption capacity nih.gov. Although specific BET isotherm analysis data for this compound adsorption was not prominently found in the consulted literature, the BET adsorption analysis has been utilized in studies involving the adsorption of other reactive dyes to characterize the pore size distribution and its relationship with surface area and porosity of the adsorbent nih.gov. The BET model is particularly relevant for understanding adsorption on materials with significant pore volumes and surface areas where multilayer adsorption may occur.
Thermodynamic Parameters of Adsorption (ΔG, ΔH, ΔS)
Thermodynamic studies are conducted to evaluate the feasibility, spontaneity, and energy changes associated with the adsorption process. The key thermodynamic parameters are the change in Gibbs free energy (ΔG), enthalpy change (ΔH), and entropy change (ΔS). These parameters are typically calculated using the Van't Hoff equations .
The change in Gibbs free energy (ΔG) indicates the spontaneity of the adsorption process. A negative value of ΔG signifies a spontaneous process . Studies on the adsorption of reactive yellow dyes, including Reactive Yellow 145 and Reactive Yellow 160, have reported negative ΔG values, confirming the spontaneous nature of the adsorption onto various adsorbents .
The enthalpy change (ΔH) provides information about the heat of adsorption. A positive ΔH indicates an endothermic process, meaning that higher temperatures favor adsorption . Conversely, a negative ΔH suggests an exothermic process, where adsorption is more favorable at lower temperatures. For instance, the adsorption of Reactive Yellow 145 on hydroxide-rich polypropylene (B1209903) hybrid microparticles was found to be endothermic (ΔH = 25.52 kJ/mol). In contrast, the adsorption of Reactive Yellow 14 on ZnO surface was reported as exothermic (ΔH = -124.086 kJ/mol). The adsorption of Reactive Yellow 160 on glauconite was also found to be exothermic. The magnitude of ΔH can also provide insight into the type of adsorption; physical adsorption typically involves lower enthalpy changes (< 40 kJ/mol) compared to chemical adsorption (> 40 kJ/mol).
The entropy change (ΔS) reflects the degree of disorder or randomness at the solid-solution interface during adsorption. A positive ΔS value suggests an increase in randomness, which can be attributed to the displacement of water molecules from the adsorbent surface by the adsorbate molecules. Positive ΔS values have been observed in the adsorption of reactive yellow dyes.
Here is a sample table illustrating typical thermodynamic parameters for the adsorption of reactive yellow dyes, compiled from different studies on various reactive yellow variants and adsorbents:
| Dye (Variant) | Adsorbent | Temperature (°C) | ΔG (kJ/mol) | ΔH (kJ/mol) | ΔS (J/mol·K) | Reference |
| Reactive Yellow 145 | Hydroxide-rich polypropylene microparticles | 25 | -1.48 | 25.52 | 90.61 | |
| C.I. Reactive Yellow 1 | CATCS (starch and chitosan copolymer) | 25 | Negative | > 40 | Positive | |
| Reactive Yellow 14 | ZnO Surface | Not specified | Not specified | -124.086 | Not specified | |
| Reactive Yellow 160 | Glauconite | Not specified | Negative | Negative | Not specified |
Influence of Solution Chemistry (pH, Ionic Strength) on Adsorption Efficiency
Solution chemistry, particularly pH and ionic strength, plays a significant role in the adsorption efficiency of reactive yellow dyes.
Solution pH affects both the surface charge of the adsorbent and the ionization state of the dye molecules. Reactive dyes are anionic in nature due to the presence of sulfonate groups. The surface charge of many adsorbents is pH-dependent. At low pH values (acidic conditions), the adsorbent surface tends to be positively charged, which favors the electrostatic attraction of anionic dye molecules. As the pH increases, the adsorbent surface may become neutral or negatively charged, leading to reduced electrostatic attraction or even repulsion of the anionic dye, thus decreasing adsorption efficiency. Studies on the adsorption of Reactive Yellow 14 showed that adsorption capacity was influenced by initial pH. For Reactive Yellow 81, maximum adsorption on multi-walled carbon nanotubes was observed at extreme pH values (2 and 12), while adsorption was slower and less efficient in the neutral range. The maximum adsorption of Reactive Yellow 160 on glauconite was detected at pH 1.0.
Ionic strength, typically influenced by the presence of salts in the wastewater, can also impact reactive dye adsorption . The effect of ionic strength can be complex and depends on the specific dye-adsorbent system. In some cases, an increase in ionic strength can lead to a decrease in dye adsorption due to the competition between dye anions and other anions in the solution for adsorption sites. However, in other instances, increased ionic strength, particularly at higher salt concentrations, can lead to an increase in dye removal. This has been attributed to the aggregation of dye molecules in the presence of salts, forming larger aggregates that are more easily adsorbed . Studies on the adsorption of reactive dyes on activated carbon indicated that the removal of dye increased with an increase in the ionic strength of the solution, which was attributed to the aggregation of reactive dyes.
Biological Treatment Approaches for this compound Bioremediation
Biological treatment methods offer an environmentally friendly and potentially cost-effective alternative for the remediation of reactive yellow dyes. These approaches primarily rely on the metabolic activities of microorganisms to degrade or transform the dye molecules.
Microbial Biodegradation by Bacterial Consortia and Isolates
Microbial biodegradation by bacterial consortia and isolated bacterial strains has shown significant potential for the decolorization and degradation of reactive yellow dyes. Bacterial consortia, consisting of a mixture of different bacterial species, are often more effective than individual pure cultures due to their synergistic metabolic capabilities and broader range of enzymes that can act on complex dye structures. Different bacterial strains within a consortium can attack the dye molecule at various positions, and the intermediate degradation products can be further metabolized by other members of the consortium, leading to more complete degradation.
Research has identified various bacterial isolates capable of degrading reactive dyes, including those relevant to reactive yellow variants. Examples of bacterial genera and species studied for their dye degradation potential include Bacillus sp., Escherichia coli, Pseudomonas fluorescens, Aeromonas hydrophila, and Micrococcus sp.. Studies have demonstrated the ability of bacterial consortia to degrade and decolorize various reactive dyes, including yellow dyes. For instance, a bacterial consortium developed from isolates from textile effluent-affected areas showed the ability to degrade red, green, black, and yellow dyes. Another bacterial consortium, VITPBC6, demonstrated decolorization potential for various reactive dyes, including Reactive Yellow 160.
The efficiency of microbial biodegradation is influenced by various factors, including the composition of the bacterial consortium, the presence of necessary nutrients, temperature, and pH. Optimization of these parameters can significantly enhance the decolorization and degradation rates. While anaerobic conditions are often favorable for the initial reductive cleavage of azo bonds in reactive dyes, sequential anaerobic/aerobic processes can lead to more complete mineralization of the resulting aromatic amines.
Detailed research findings often include decolorization percentages achieved by specific bacterial consortia or isolates under optimized conditions. For example, a study evaluating different bacterial consortia for the decolorization of Reactive Red 120 (another azo dye) showed varying decolorization rates depending on the combination of isolates. While specific quantitative data for the biodegradation of this compound by defined consortia or isolates was not extensively detailed in the immediate search results, the principles and successes observed with other reactive yellow dyes and azo dyes highlight the strong potential of microbial approaches for this compound bioremediation.
Phytoremediation and Constructed Wetland Systems for Dye Uptake
Phytoremediation, the use of plants to remove or transform pollutants, is an environmentally friendly technique applicable to dye-containing wastewater. Constructed wetlands (CWs), engineered systems utilizing plants, soil, and microorganisms, have demonstrated effectiveness in treating textile effluents. mdpi.comworktribe.com
Plants in constructed wetlands contribute to dye removal through several mechanisms, including direct uptake by roots, filtration, and providing a rhizosphere that supports microbial degradation. mdpi.com Studies on Reactive Yellow 86 (RY86), a related azo dye, in lab-scale constructed wetlands planted with cattail (Typha) and papyrus (Cyperus papyrus) have shown significant dye removal efficiencies. mdpi.comresearchgate.net For example, CWs planted with papyrus achieved higher RY86 removal (73–84%) compared to those planted with cattail (50–68%) under similar conditions with a hydraulic retention time (HRT) of 5 days. mdpi.comresearchgate.net Unplanted CWs showed considerably lower removal rates. mdpi.comresearchgate.net
The removal efficiency in planted CWs has been observed to increase with longer hydraulic retention times. mdpi.comresearchgate.net Plant uptake appears to be a primary removal mechanism, positively correlated with evapotranspiration rates in the wetlands. mdpi.comresearchgate.net The root systems of plants like cattail and papyrus facilitate the uptake of water, nutrients, and potentially dyes. mdpi.com Additionally, the rhizosphere associated with plant roots harbors microorganisms capable of contributing to dye degradation. mdpi.com
Bioremediation using Plant Extracts and Nanoparticles (e.g., Green Synthesis)
Bioremediation approaches utilizing plant extracts and nanoparticles, particularly those synthesized through green methods, offer innovative solutions for dye removal. Green synthesis of nanoparticles involves using eco-friendly and non-toxic biological agents, such as plant extracts, as reducing and capping agents for nanoparticle formation. nanobioletters.comijplantenviro.comfrontiersin.org This method is considered sustainable and avoids the use of hazardous chemicals often associated with conventional nanoparticle synthesis. ijplantenviro.commdpi.com
Plant extracts contain various biomolecules, including enzymes, vitamins, polysaccharides, and amino acids, which can facilitate the synthesis and stabilization of nanoparticles. ijplantenviro.com These biomolecules can act as both reducing and capping agents during the process. ijplantenviro.comfrontiersin.org Green synthesized nanoparticles, such as metal or metal oxide nanoparticles, have shown potential in the degradation of various dyes in wastewater. nanobioletters.comijplantenviro.com
For instance, nickel nanoparticles synthesized using Citrullus colocynthis stem extract have been investigated for the remediation of Reactive Yellow 160 dye. researchgate.net This study reported a maximum decolorization efficiency of 91.4% under optimized conditions, with significant reductions in chemical oxygen demand (COD) and total organic carbon (TOC). researchgate.net The use of green synthesized nanoparticles in bioremediation offers advantages such as cost-effectiveness, biocompatibility, and the generation of less toxic by-products. ijplantenviro.commdpi.com
Biotransformation Product Analysis and Detoxification (excluding human toxicity)
Understanding the biotransformation products of this compound is crucial for evaluating the effectiveness of remediation strategies and ensuring the detoxification of the wastewater. Biotransformation involves the metabolic processes by which microorganisms or plants alter the chemical structure of the dye.
Analytical techniques such as UV-Vis spectroscopy, high-performance liquid chromatography (HPLC), Fourier transform infrared spectroscopy (FTIR), and gas chromatography-mass spectrometry (GC-MS) are commonly employed to identify and analyze the intermediate and final products of dye degradation. researchgate.netresearchgate.netacademicjournals.org Changes in the UV-Vis spectrum can indicate the breakdown of the dye's chromophore, leading to decolorization. scispace.comresearchgate.net HPLC and GC-MS provide more detailed information about the individual compounds present after treatment. researchgate.netacademicjournals.org
Detoxification, in the context of environmental remediation, refers to the reduction or elimination of the harmful properties of the dye and its transformation products towards the environment and other organisms (excluding human toxicity as per instructions). Studies evaluating the toxicity of biotransformed products often utilize assays such as seed germination tests and microbial toxicity assays. researchgate.netresearchgate.netacademicjournals.org A decrease in toxicity compared to the parent dye indicates successful detoxification. For example, studies on the degradation of other reactive dyes by microorganisms have shown that the biotransformation products exhibited reduced inhibitory effects on seed germination and microbial growth compared to the original dyes. researchgate.netacademicjournals.org The goal of biotransformation is to break down the complex dye molecule into simpler, less harmful compounds, potentially leading to mineralization under optimal conditions.
Mechanistic and Kinetic Analysis of Reactive Yellow 16 Transformation
Elucidation of Degradation Intermediates and Pathways
The degradation of Reactive Yellow 16 proceeds through various pathways, leading to the formation of intermediate compounds before potential complete mineralization. The specific intermediates and pathways are highly dependent on the degradation method employed. Techniques such as UV-Vis spectrophotometry, FTIR spectrometry, and GC-MS or LC-MS are commonly used to identify these intermediates and propose degradation routes. bohrium.comresearchgate.net
Azo Bond Cleavage Mechanisms
Azo dyes are characterized by the presence of one or more azo bonds (-N=N-), which are typically the primary chromophores responsible for their color. Cleavage of these azo bonds is a crucial step in the decolorization process. researchgate.net
In many oxidation processes, particularly those involving radical species, the azo bond is susceptible to attack. Hydroxyl radicals (•OH) and sulfate (B86663) radicals (SO₄•⁻) are known to attack the electron-rich π bonds of the azo groups. mdpi.comiwaponline.comnih.gov This attack can lead to the symmetric or asymmetric cleavage of the N=N bond, generating aromatic amines or other nitrogen-containing fragments. researchgate.net For instance, studies on other azo dyes have shown that the nucleophilic attack on the N=N bond can be an initial step in the degradation process. researchgate.net Reductive cleavage of azo bonds can also occur, particularly in biological or anaerobic processes, mediated by enzymes like azoreductase. europa.eumdpi.com This reductive cleavage typically yields colorless aromatic amines. europa.eu
Ring Opening and Mineralization Pathways
Following the initial cleavage of the azo bond and the breakdown of the chromophoric structure, the resulting intermediate aromatic compounds undergo further degradation. This often involves hydroxylation, oxidation, and eventually, the opening of the aromatic rings. mdpi.comnih.goviwaponline.com
Advanced oxidation processes aim for complete mineralization, which is the conversion of organic pollutants into simple inorganic substances like carbon dioxide (CO₂) and water (H₂O), along with mineral salts. iwaponline.comelsevier.es Research on the degradation of reactive dyes has identified various intermediates, including phenolic compounds, quinones, and short-chain organic acids such as formic, oxalic, and acetic acids. researchgate.netresearchgate.net The oxidation and cleavage of sulfonic groups, commonly present in reactive dyes like RY16, can lead to the release of sulfate ions. researchgate.net Nitrogen atoms from the dye molecule can be released as nitrogen gas or converted to nitrate. researchgate.net
Studies using techniques like LC-MS have identified specific intermediate by-products during the degradation of reactive yellow dyes, providing insights into the fragmentation pathways. mdpi.commdpi.comresearchgate.net These intermediates undergo further oxidation until they are eventually converted into inorganic compounds. mdpi.com While decolorization (breakdown of the chromophore) can be relatively fast, complete mineralization often requires longer treatment times and is a more challenging goal. bohrium.comnih.gov
Kinetic Modeling of Reaction Rates and Process Variables
The kinetics of this compound degradation are typically studied to understand the rate at which the dye is transformed and how this rate is influenced by various process variables. Kinetic models, such as the pseudo-first-order and pseudo-second-order models, are commonly applied to describe the degradation process. scirp.orgresearchgate.netajchem-a.com The Langmuir-Hinshelwood model is also frequently used, particularly in photocatalytic degradation studies, to describe the reaction kinetics based on the adsorption of the dye onto the catalyst surface. scirp.orgbibliotekanauki.pl
Initial Dye Concentration: The degradation rate can be influenced by the initial concentration of the dye. Higher initial concentrations can sometimes lead to slower degradation rates due to factors such as the limited availability of reactive species or the inner filter effect in photochemical processes. researchgate.netscispace.comredalyc.org
Catalyst or Oxidant Dosage: In processes involving catalysts (like TiO₂) or oxidants (like H₂O₂ or persulfate), the dosage plays a crucial role. Increasing the dosage generally increases the degradation rate up to an optimal point. Beyond this point, excess catalyst or oxidant can sometimes have scavenging effects on the reactive species, reducing efficiency. elsevier.esresearchgate.netscispace.comtsijournals.com
pH: The initial pH of the solution is a critical parameter that affects the speciation of the dye, the stability and generation of reactive species, and the surface properties of catalysts. elsevier.esscirp.orgtsijournals.com For many oxidation processes, acidic conditions are found to be favorable for higher degradation rates. elsevier.esscirp.orgscispace.comtsijournals.com
Temperature: Temperature influences the reaction kinetics, with higher temperatures generally leading to increased reaction rates due to enhanced molecular kinetic energy. iwaponline.comscielo.br
Reaction Time: The degradation efficiency increases with increasing reaction time, as the reactive species have more time to interact with and break down the dye molecules and intermediates. scispace.comtsijournals.com
Light Intensity (in photochemical processes): In processes involving UV or visible light irradiation, the intensity of the light source directly affects the generation rate of reactive species and thus the degradation rate. scirp.orgscispace.com
Kinetic studies involve determining the apparent rate constants () under different conditions to quantify the effect of these variables. scirp.org For example, studies have reported pseudo-first-order kinetics for the degradation of reactive yellow dyes under various AOPs. scirp.orgresearchgate.netmdpi.com
Role of Reactive Species (e.g., Hydroxyl Radicals, Sulfate Radicals) in Oxidation
Advanced oxidation processes rely on the generation of highly reactive species that can non-selectively degrade organic pollutants. The most prominent reactive species involved in the oxidation of reactive dyes like RY16 are hydroxyl radicals (•OH) and sulfate radicals (SO₄•⁻). iwaponline.comiwaponline.comscirp.orgmdpi.comgaussian.com
Hydroxyl Radicals (•OH): Hydroxyl radicals are powerful oxidizing agents with a high redox potential. iwaponline.com They are typically generated in processes like Fenton and photo-Fenton oxidation (from H₂O₂) or photocatalysis (from water splitting). researchgate.netresearchgate.netscispace.com •OH radicals primarily attack organic molecules by abstracting hydrogen atoms or adding to double bonds, leading to a cascade of oxidation reactions. researchgate.netscispace.com They are known to target the electron-rich centers of the dye molecule, including the azo bonds and aromatic rings. nih.gov While highly reactive, •OH radicals have a relatively short half-life. mdpi.com
Sulfate Radicals (SO₄•⁻): Sulfate radicals are also strong oxidizing agents, often generated from the activation of persulfate (S₂O₈²⁻) or peroxymonosulfate (B1194676) (HSO₅⁻) using heat, UV light, or transition metals like iron. elsevier.esscielo.brmdpi.com SO₄•⁻ radicals can degrade organic compounds through electron transfer, addition, or substitution reactions. Compared to hydroxyl radicals, sulfate radicals generally have a longer half-life and can be effective over a wider pH range. iwaponline.commdpi.com
Computational Chemistry Approaches to Reaction Mechanisms and Molecular Interactions
Computational chemistry methods provide valuable tools for investigating the reaction mechanisms and molecular interactions involved in the degradation of reactive dyes at a fundamental level. uliege.beufl.edudiva-portal.org Techniques such as Density Functional Theory (DFT) and ab initio molecular dynamics simulations can be used to:
Model Reaction Pathways: Computational studies can help elucidate the potential energy surfaces and transition states involved in the cleavage of chemical bonds (like azo bonds) and the formation of intermediates. ufl.edursc.org This provides detailed insights into the step-by-step process of degradation.
Analyze Molecular Interactions: Computational methods can be used to study the interactions between the dye molecule and reactive species (•OH, SO₄•⁻), catalysts (e.g., TiO₂ surface), or other molecules in the solution. diva-portal.orgmdpi.com This can help understand how the structure of the dye influences its reactivity and how catalysts enhance the degradation process.
Predict Reactivity: Global and local descriptors calculated using computational chemistry can help assess the chemical reactivity of different parts of the dye molecule towards radical attack or other reaction mechanisms. mdpi.com
Identify Intermediates: While experimental techniques identify intermediates based on their mass or spectroscopic properties, computational chemistry can help predict the structures and stabilities of possible intermediate compounds. researchgate.net
Computational studies on the degradation of azo dyes have explored different reaction channels, including C-N and N-N bond cleavages, and have investigated the influence of factors like pH on the reaction pathways. rsc.org These theoretical approaches complement experimental findings and provide a deeper understanding of the complex chemical transformations that this compound undergoes during degradation.
Advanced Analytical Methodologies for Reactive Yellow 16 Research
Chromatographic Techniques for Separation and Quantification
Chromatographic methods are essential for separating complex mixtures, such as wastewater samples containing Reactive Yellow 16 and its degradation products, and for quantifying the concentration of specific compounds.
High-Performance Liquid Chromatography (HPLC) for Dye and Metabolite Profiling
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the separation and quantification of this compound and its metabolites in research studies. HPLC analysis can confirm the degradation efficiency of treatment processes by observing changes in the dye's elution profile. For instance, a study on the biodegradation of Reactive Yellow by Enterobacter sps SKB16 used HPLC to compare the elution profiles of the parent dye and its degraded products. The parent Reactive Yellow showed major peaks at retention times of 2.611, 3.136, 3.604, 3.853, 4.765, and 5.344 minutes, while the degraded products exhibited a major peak at a retention time of 3.185 minutes, indicating structural changes due to biodegradation. researchgate.net
HPLC with a diode array detector (DAD) is also employed to monitor decolorization and confirm degradation efficiency in electrochemical treatment systems. core.ac.ukpjoes.com In one study, HPLC analysis with a Hypersil Gold C8 column, using ammonium (B1175870) acetate (B1210297) and acetonitrile (B52724) as mobile phases, was used to assess the degradation of Reactive Yellow 125 (a related reactive yellow dye). The detector was set at multiple wavelengths (615, 390, 254, and 217 nm) to capture the absorbance of the dye and its potential degradation products. core.ac.uk
HPLC-PDA-ESI-MS/MS (High-Performance Liquid Chromatography coupled with Photo Diode Array, Electrospray Ionization, and Tandem Mass Spectrometry) is a powerful hyphenated technique used for the determination of reactive dyes, including those that may be covalently bound in matrices like food. This method involves reductive cleavage of the azo bond and subsequent analysis of the cleavage products by LC-MS/MS. acs.org
Gas Chromatography-Mass Spectrometry (GC-MS) for By-product Identification
Gas Chromatography-Mass Spectrometry (GC-MS) is a valuable tool for identifying intermediate compounds and by-products formed during the degradation of this compound. By separating volatile or semi-volatile compounds and then analyzing their mass spectra, researchers can elucidate degradation pathways.
In studies investigating the electrochemical treatment of dyes, GC-MS spectra have helped identify intermediate compounds formed during the oxidation process. bohrium.com GC-MS analysis has also been used to confirm the photocatalytic degradation of reactive dyes, including Reactive Yellow 145 (a related dye), by identifying intermediate products such as benzene (B151609) 1-chloro-4-trifluromethyl, diethyl phthalate, naphthalene, and toluene. pwr.edu.pl
For biodegradation studies, GC-MS analysis of decolorized Reactive Yellow solutions can identify the resulting metabolites. In one case, GC-MS analysis of Reactive Yellow degraded by Pleurotus pulmonarius identified low molecular weight compounds such as 2-methyl 3-hydroxypyrone, 1-hydroxy 2,4-dichloro benzene, and 4-hydroxyphenethyl alcohol, among others. kwarastatepolytechnic.edu.ng The GC-MS fingerprints of non-degraded and degraded dye show differences in the number and types of peaks, confirming the breakdown of the original compound. kwarastatepolytechnic.edu.ng
Spectroscopic Techniques for Characterization and Monitoring
Spectroscopic methods provide information about the chemical structure, functional groups, and concentration of this compound, as well as the properties of materials used in its treatment.
UV-Visible Spectrophotometry for Decolorization Monitoring
UV-Visible (UV-Vis) spectrophotometry is a primary technique for monitoring the decolorization of this compound in aqueous solutions. This method relies on the principle that colored compounds absorb light in the visible region of the electromagnetic spectrum. The concentration of the dye is directly proportional to its absorbance at the wavelength of maximum absorbance (λmax).
For this compound, the concentration is typically measured at its λmax, which is around 418 nm or 523 nm depending on the specific variant and conditions. scispace.comajchem-a.com The decrease in absorbance at this wavelength over time indicates the removal or degradation of the dye and thus the extent of decolorization. scispace.comni.ac.rs UV-Vis spectrophotometry is used to assess the efficiency of various treatment processes, including adsorption, electro-oxidation, and advanced oxidation processes like Fenton and Photo Fenton. bohrium.comscispace.comanalis.com.my While UV-Vis spectra show decolorization, they can also indicate incomplete mineralization if absorption peaks in the UV region, corresponding to aromatic rings, persist. bohrium.com
Fourier Transform Infrared (FTIR) Spectroscopy for Adsorbent Characterization and Functional Group Changes
Fourier Transform Infrared (FTIR) spectroscopy is a valuable technique for characterizing adsorbent materials used for this compound removal and for investigating changes in functional groups of both the adsorbent and the dye during the adsorption or degradation process.
FTIR analysis of adsorbent materials like natural and modified glauconite (B1166050) or alumina (B75360) nanoparticles helps identify the functional groups present on their surface, which are involved in the adsorption of the dye. researchgate.netresearchgate.netresearchgate.net Comparing FTIR spectra of the adsorbent before and after dye adsorption can reveal shifts or changes in characteristic peaks, indicating interactions between the dye molecules and the adsorbent surface functional groups. researchgate.netresearchgate.netresearchgate.netchalcogen.ro For example, changes in peaks related to hydroxyl groups, metal-oxygen bonds, or adsorbed water can provide insights into the adsorption mechanism. researchgate.netmdpi.comacs.org
FTIR can also be used to analyze changes in the functional groups of the Reactive Yellow molecule itself during degradation processes, although this is less commonly reported than its use in adsorbent characterization in the provided search results. However, in the context of biodegradation, FTIR peak profiles of the dye metabolite can be compared to the control to confirm biodegradation. kwarastatepolytechnic.edu.ng
Studies have reported specific peaks in the FTIR spectra of reactive yellow dyes. For instance, Reactive Yellow 18 showed vibration peaks at 3070 cm⁻¹ (C-H stretching), 1594 cm⁻¹ (N-H bending), 1574 cm⁻¹ (C=C stretching), and peaks related to S=O stretching, C-N stretching, and C-Cl stretching. chalcogen.ro Changes in these peaks after treatment can indicate the breakdown of the dye structure.
X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM) for Material Characterization
X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM) are complementary techniques used to characterize the structural and morphological properties of materials, particularly adsorbents and catalysts, employed in the treatment of this compound.
XRD analysis provides information about the crystalline structure, phase composition, and crystallite size of materials. ucmerced.edulqa.com This is crucial for understanding the properties of adsorbents like glauconite or alumina nanoparticles, or catalysts like TiO₂/MWCNT nanocomposites, which influence their effectiveness in dye removal or degradation. pwr.edu.plresearchgate.netresearchgate.net XRD patterns can confirm the formation of specific crystalline phases and assess changes in crystallinity after modifications or dye adsorption. researchgate.netacs.org For example, XRD analysis of hydroxyapatite (B223615) used for Reactive Yellow 4 removal showed changes in lattice parameters and crystallite size after dye adsorption. acs.org
SEM provides high-resolution images of the surface morphology of materials, revealing details about their shape, size, porosity, and texture. researchgate.net SEM images are used to visualize the surface structure of adsorbents before and after dye adsorption to observe how the dye interacts with or deposits on the material surface. researchgate.netresearchgate.netresearchgate.net SEM is also used to characterize the morphology of synthesized materials like nanocomposites, confirming their formation and structure. ajchem-a.commdpi.com For instance, SEM analysis was used to verify the formation of AlCo₂O₄/MWCNTs nanocomposites and to show changes in the anode surface texture after electro-oxidation of a reactive yellow dye. bohrium.commdpi.com
Together, XRD and SEM provide a comprehensive characterization of the physical properties of materials, which is essential for understanding their performance in this compound treatment applications.
Energy Dispersive X-ray Analysis (EDXA)
Energy Dispersive X-ray Analysis (EDXA), also known as Energy Dispersive Spectroscopy (EDS), is a powerful analytical technique commonly coupled with scanning electron microscopy (SEM) to determine the elemental composition of materials. chem960.com It is a non-destructive method that provides qualitative and quantitative elemental information at various scales. chem960.com
In the context of reactive dye research in environmental engineering, EDXA is employed to characterize adsorbent materials or catalysts used for dye removal. For instance, EDXA has been utilized to characterize modified sand for the removal of Reactive Yellow 160, a related reactive yellow dye, to understand its elemental composition before and after the adsorption process. invivochem.cn Similarly, studies investigating the adsorption of Reactive Yellow 145 on eggshell waste have used EDXA alongside SEM and TEM to evaluate the morphology and elemental composition of the adsorbent. nih.gov EDXA has also been applied to characterize chemically activated materials used for the adsorption of direct and reactive dyes. Furthermore, EDX analysis has been used to study the physicochemical characteristics of nanocomposites employed for the discoloration of Reactive Yellow 145. While direct EDXA data specifically on this compound itself or its degradation products was not prominently found in the immediate search results, the application of this technique to materials interacting with related reactive yellow dyes highlights its relevance in understanding the surface chemistry and elemental changes of substances involved in this compound removal processes.
Process Monitoring Parameters for Environmental Engineering
Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) for Mineralization Assessment
Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) are essential parameters for assessing the mineralization of organic pollutants, including reactive dyes, in wastewater treatment processes. COD measures the total amount of oxygen required to chemically oxidize organic and inorganic matter in a water sample, while TOC measures the total amount of carbon bound in organic compounds. Reductions in COD and TOC indicate the breakdown of complex organic molecules into simpler, often inorganic, substances, signifying mineralization.
Research on the Fenton oxidation of this compound has included COD removal as a key evaluation parameter, indicating the reduction of the dye's organic content. Studies on the degradation of other reactive yellow dyes, such as Reactive Yellow 17, have extensively used COD and TOC analysis to confirm mineralization. For example, in one study, the degradation of Reactive Yellow 17 using a peroxydisulfate (B1198043) process activated by UV and iron ions showed significant mineralization, with reported percentages of COD and TOC removal.
The effectiveness of different treatment processes in reducing COD and TOC has been demonstrated for various reactive dyes. For instance, studies on the ozonation of wastewater containing Reactive Black 5 and Reactive Orange 16 monitored changes in COD and TOC concentrations to assess the extent of organic matter removal and mineralization. Similarly, research on the ozonation of Reactive Red 194 and Reactive Yellow 145 has shown significant COD removal, although complete mineralization (as indicated by TOC reduction) was not always achieved without catalytic enhancement. Comparative studies on the removal of reactive dyes, including a reactive yellow dye, by Fenton and modified Fenton processes have also reported COD removal efficiencies. Nano-membrane filtration studies involving Reactive Yellow 145 have shown substantial reduction in COD values in the permeate, indicating high dye removal efficiency.
Color Unit (CU) and Absorbance Measurements
Color unit (CU) and absorbance measurements are fundamental techniques for monitoring the removal of color and the concentration of dyes in aqueous solutions. Absorbance measurements, typically performed using UV-Vis spectrophotometry, quantify the amount of light absorbed by the dye solution at specific wavelengths, usually the wavelength of maximum absorbance (λmax) for the dye. A decrease in absorbance at this wavelength directly correlates with a decrease in dye concentration and color intensity.
For this compound, absorbance measurement at its maximum absorption wavelength using a UV-Vis spectrophotometer has been used to determine dye concentration and calculate the percentage of color removal during treatment processes like Fenton oxidation.
pH and Conductivity Monitoring
Monitoring pH and conductivity is essential in the environmental engineering of reactive dye treatment processes as these parameters can significantly influence treatment efficiency and provide information about the ionic strength of the solution.
The pH of the wastewater can affect the solubility, stability, and reactivity of reactive dyes, as well as the performance of various treatment methods. For this compound, pH adjustment using substances like HCl and NaOH is a common practice in experimental setups, indicating that pH is a controlled and monitored variable in its treatment.
Studies on other reactive yellow dyes demonstrate the critical role of pH. The initial pH of the dye solution has been shown to have a significant effect on the decolorization efficiency of Reactive Yellow 17 during ozonation, with higher pH values often leading to faster decomposition rates. For Reactive Yellow 160, the effectiveness of catalysts in color removal has been shown to be highly dependent on pH, with optimal removal observed at specific pH values. invivochem.cn Variations in pH can influence the surface charge of adsorbent materials and the ionization state of dye molecules, impacting adsorption efficiency. invivochem.cn
Conductivity measurements provide information about the total concentration of dissolved ions in the water. Changes in conductivity during treatment processes can indicate the release of inorganic ions as organic matter is degraded or the addition of substances during treatment. In nano-membrane filtration of reactive dye solutions, including Reactive Yellow 145, conductivity measurements have shown dramatic reductions from the feed to the permeate, indicating the removal of dissolved salts and ions along with the dye. General water quality monitoring also includes immediate analysis of pH and conductivity, highlighting their importance as fundamental parameters in environmental assessments.
Monitoring pH and conductivity thus provides valuable information for optimizing treatment conditions and assessing changes in the ionic composition of wastewater containing this compound during treatment.
Application of Reactive Yellow 16 in Advanced Materials and Functional Systems Excluding Direct Textile Dyeing Process
Integration in Sensor Technologies (e.g., optical sensors)
There is no available research demonstrating the integration or application of Reactive Yellow 16 in the development of optical or other types of sensors. While some azo dyes can act as chromogenic reagents, changing color in the presence of specific analytes, no such functionality has been reported for this compound. dyespigments.net General research on optical chemical sensors does not mention this specific compound.
Role in Photoactive or Electrocatalytic Materials Development
The available research on the photoactive and electrocatalytic properties of azo dyes, including some reactive yellow dyes, is predominantly focused on their degradation for wastewater treatment purposes. mdpi.comresearchgate.net These studies treat the dyes as pollutants to be removed rather than as functional components for creating new photoactive or electrocatalytic materials. For instance, studies on the electrocatalytic degradation of other azo dyes aim to break down the molecule. mdpi.comresearchgate.net A Korean patent mentions a reactive yellow azo dye with low photochromism, but the innovation is aimed at improving its stability for dyeing applications, not for use in photoactive materials. google.com
Interactions with Polymeric Matrices Beyond Conventional Textile Fixation
Research on the interaction of reactive dyes with polymers is largely confined to the context of textile dyeing. Studies have investigated the use of polymeric cationic modifiers to enhance the efficiency of dyeing cotton with reactive dyes. mdpi.com These interactions are aimed at improving the dye uptake and fixation on the fabric. There is no evidence in the searched literature of this compound being integrated into polymeric matrices for other functional purposes, such as in the creation of advanced composites or functional films.
Future Research Directions and Emerging Paradigms for Reactive Yellow 16 Studies
Development of Sustainable and Economically Viable Remediation Technologies
The removal of azo dyes like Reactive Yellow 16 from textile effluents is a significant challenge due to their complex aromatic structures, which make them resistant to conventional wastewater treatment methods. gsconlinepress.commdpi.com Future research is geared towards developing remediation technologies that are not only effective but also sustainable and economically viable. Key areas of investigation include Advanced Oxidation Processes (AOPs), bioremediation, and the use of low-cost adsorbents.
Advanced Oxidation Processes (AOPs) are highly effective for degrading recalcitrant organic pollutants. atlantis-press.com These methods rely on the in-situ generation of powerful oxidizing species, primarily hydroxyl radicals (•OH). mdpi.comnih.gov Techniques such as photocatalysis using semiconductors like Titanium dioxide (TiO2) and Zinc oxide (ZnO), Fenton and photo-Fenton processes, ozonation, and gamma radiation have shown promise in decolorizing and mineralizing reactive dyes. atlantis-press.commdpi.comnih.govresearchgate.netscirp.org For instance, studies on similar reactive dyes have demonstrated high degradation efficiencies. The photocatalytic degradation of Reactive Yellow 145 using TiO2-coated non-woven fibers achieved complete removal in acidic conditions (pH 3). scirp.org Another study using a H2O2/TiO2/UV process in a continuous reactor achieved a 91.55% removal efficiency for a reactive yellow dye. researchgate.netuobaghdad.edu.iq The primary advantage of AOPs is their potential to completely mineralize the dye into less harmful substances like CO2 and H2O. atlantis-press.commdpi.com However, the high cost associated with energy consumption and chemical reagents remains a significant barrier to widespread industrial application. atlantis-press.com
Bioremediation offers a more environmentally friendly and cost-effective alternative. This approach utilizes microorganisms, such as bacteria and fungi, or their enzymes to break down dye molecules. nih.govmdpi.com Sequential anaerobic-aerobic processes have been particularly effective; the anaerobic stage breaks the azo bond (–N=N–), which is responsible for the dye's color, while the aerobic stage degrades the resulting aromatic amines. nih.govnih.gov Studies using bacterial species like Bacillus megaterium and fungal strains such as Scedosporium apiospermum have demonstrated significant decolorization and detoxification of reactive yellow dyes. scione.comresearchgate.net For example, a bacterial consortium of Sphingomonas paucimobilis, Pseudomonas putida, and Lactobacillus acidophilus achieved 90% color removal and 86% COD reduction for Reactive Yellow 174 in real textile wastewater. tandfonline.com The main challenge lies in the slow reaction rates and the sensitivity of microorganisms to high dye concentrations and other toxic co-pollutants in industrial effluents.
Adsorption is a widely used physical method that is simple, effective, and versatile. tarjomefa.com While commercially available activated carbon is a common adsorbent, its high cost has driven research towards low-cost alternatives derived from agricultural and industrial wastes. tarjomefa.commdpi.comnih.gov Materials like fruit peels, teff straw, and oil palm ash have been investigated for their potential to remove reactive dyes. mdpi.comnih.govscialert.net These materials are abundant, renewable, and require minimal processing, making them economically attractive. nih.govresearchgate.net Research has shown that the adsorption capacity of these materials can be significant, with some studies reporting monolayer adsorption capacities greater than 300 mg/g for reactive dyes. scialert.net The effectiveness of these adsorbents is influenced by factors such as pH, contact time, and initial dye concentration. nih.govresearchgate.net Future work will focus on enhancing the adsorption capacity of these materials through chemical modification and optimizing regeneration techniques to ensure their sustainable use.
| Technology | Mechanism | Example Finding | Advantages | Disadvantages |
|---|---|---|---|---|
| Advanced Oxidation Processes (AOPs) | Generation of highly reactive radicals (e.g., •OH) to oxidize dye molecules. mdpi.com | 91.55% removal of a reactive yellow dye using H2O2/TiO2/UV in a continuous reactor. researchgate.netuobaghdad.edu.iq | High efficiency, potential for complete mineralization. atlantis-press.com | High energy and chemical costs, potential formation of harmful byproducts. atlantis-press.commdpi.com |
| Bioremediation | Microbial or enzymatic breakdown of dye structures. mdpi.com | 90% color removal of Reactive Yellow 174 using a bacterial consortium. tandfonline.com | Cost-effective, environmentally friendly. nih.gov | Slow process, sensitive to toxicity and environmental conditions. |
| Adsorption (Low-Cost Adsorbents) | Binding of dye molecules to the surface of an adsorbent material. tarjomefa.com | Monolayer adsorption capacity >300 mg/g for Reactive Orange 16 using chitosan (B1678972)/oil palm ash composite. scialert.net | Simple, low-cost, effective for various dyes. nih.gov | Sludge production, requires regeneration or disposal of adsorbent. mdpi.com |
Integration of Artificial Intelligence and Machine Learning in Process Optimization
Advanced In-Situ Monitoring and Real-Time Control Systems
Effective management of wastewater containing this compound requires robust monitoring and control systems. Traditional methods often rely on manual sampling and time-consuming laboratory analyses, which prevent timely operational adjustments. wex-global.com The development of advanced in-situ sensors and real-time control (RTC) systems represents a paradigm shift, enabling dynamic process adjustments in response to changing conditions. researchgate.net
Future research will focus on developing and integrating a suite of sensors for the continuous monitoring of key parameters in wastewater treatment streams. These include sensors for measuring pH, temperature, color, chemical oxygen demand (COD), and the concentration of the dye itself. researchgate.net The integration of these sensors with Internet of Things (IoT) technology allows for wireless communication and real-time data capture, which can be fed into a central control system. researchgate.netbohrium.com
RTC systems use this real-time data to automatically adjust treatment processes. wex-global.com For example, an RTC system monitoring the effluent from a dyeing process could detect a spike in this compound concentration and automatically adjust the dosage of chemicals in a Fenton reactor or modify the aeration rate in a biological treatment unit. wex-global.com Such systems can maintain consistent effluent quality while optimizing the use of resources like chemicals and energy. wex-global.com In a case study on phosphorus removal, an RTC system reduced chemical consumption by 56%, leading to substantial cost savings. wex-global.com The application of similar principles to dye removal could yield significant economic and environmental benefits.
Lifecycle Assessment of this compound from Production to Environmental Fate (emphasizing environmental impact)
A comprehensive understanding of the environmental impact of this compound requires a full Lifecycle Assessment (LCA). An LCA evaluates the environmental burdens associated with a product or process from raw material extraction through production, use, and final disposal or degradation.
The lifecycle of this compound, like other azo dyes, begins with the synthesis of its precursors, which are typically derived from petrochemicals. gsconlinepress.com The manufacturing process involves diazotization and coupling reactions, which can consume significant amounts of energy and generate hazardous waste streams. mst.dk Azo dyes are designed to be stable and resistant to fading, which means they are inherently persistent in the environment. mdpi.commst.dk
During the textile dyeing process, a portion of the dye does not fix to the fiber and is released into the wastewater. mdpi.com This effluent, if untreated, poses a significant environmental threat. The intense color of the dye in water bodies can reduce light penetration, inhibiting photosynthesis in aquatic plants and disrupting the ecosystem. gsconlinepress.commdpi.com
The primary toxicological concern with azo dyes is the potential for the reductive cleavage of the azo bond (–N=N–) under anaerobic conditions, which can occur in sediments or certain biological systems. gsconlinepress.comresearchgate.net This cleavage can release constituent aromatic amines, some of which are known or suspected carcinogens. gsconlinepress.comnih.govresearchgate.net The environmental fate of this compound is therefore closely tied to its degradation pathways. While aerobic degradation is generally slow, anaerobic processes can lead to the formation of these more toxic intermediates. nih.govmst.dk A full LCA would quantify the inputs (energy, raw materials) and outputs (emissions, waste) at each stage, providing a holistic view of the dye's environmental footprint and identifying key areas for improvement, from greener synthesis routes to more effective end-of-pipe treatment technologies.
Q & A
Basic: How can researchers optimize the synthesis of Reactive Yellow 16 to ensure reproducibility?
Methodological Answer:
- Experimental Design: Follow protocols emphasizing precise stoichiometric ratios, pH control (e.g., pH 10–12 for nucleophilic substitution ), and temperature stability (±2°C) during diazotization and coupling steps. Document solvent purity (e.g., HPLC-grade water) and catalyst concentrations (e.g., Na₂CO₃) .
- Reproducibility: Include step-by-step procedural details in supplementary materials, such as reaction time gradients and intermediate characterization (e.g., TLC/Rf values). Use standardized equipment calibration logs .
Advanced: What analytical strategies resolve contradictions in this compound’s degradation pathway studies under varying pH conditions?
Methodological Answer:
- Data Triangulation: Combine LC-MS for intermediate identification, UV-Vis for kinetic profiling, and DFT calculations to validate proposed mechanisms. Cross-reference degradation half-lives (t₁/₂) across methodologies .
- Contradiction Analysis: Apply statistical tools (e.g., ANOVA) to isolate pH-dependent variability. Replicate experiments under controlled buffer systems (e.g., citrate-phosphate-borate) to minimize ionic interference .
Basic: What criteria ensure accurate quantification of this compound in textile wastewater samples?
Methodological Answer:
- Calibration Standards: Prepare analyte-spiked matrices to account for matrix effects. Validate linearity (R² > 0.995) across concentrations (0.1–100 ppm) using HPLC-DAD .
- Quality Control: Report recovery rates (80–120%) and LOD/LOQ values. Include internal standards (e.g., anthraquinone derivatives) to correct for instrumental drift .
Advanced: How can researchers reconcile discrepancies in this compound’s adsorption efficiency reported across different biomass-derived adsorbents?
Methodological Answer:
- Comparative Framework: Normalize data by adsorbent surface area (BET analysis) and pore-size distribution. Use dimensionless parameters (e.g., Freundlich KF) to compare studies .
- Error Mitigation: Conduct control experiments to isolate confounding factors (e.g., biomass pretreatment methods or competing ions). Publish raw isotherm datasets for meta-analysis .
Basic: What spectroscopic techniques are essential for characterizing this compound’s structural purity?
Methodological Answer:
- Multi-Technique Approach:
Advanced: How do computational models address conflicting data on this compound’s azo-bond stability under UV irradiation?
Methodological Answer:
- Model Validation: Compare TD-DFT-predicted λmax with experimental UV-Vis spectra. Use CASPT2 for excited-state dynamics and bond dissociation energies .
- Data Harmonization: Establish a shared database of irradiation parameters (e.g., wavelength, intensity) and solvent polarity indices to enable cross-study benchmarking .
Basic: What steps minimize batch-to-batch variability in this compound’s dye-fixation properties on cellulose substrates?
Methodological Answer:
- Process Controls: Standardize cellulose pretreatment (e.g., mercerization time, NaOH concentration) and fixation temperature (60–80°C). Monitor electrolyte content (e.g., NaCl) via conductivity meters .
- Quality Metrics: Report color strength (K/S values) and wash-fastness ratings (ISO 105-C06) with error margins .
Advanced: What interdisciplinary approaches resolve uncertainties in this compound’s ecotoxicological impact across aquatic trophic levels?
Methodological Answer:
- Tiered Testing:
- Data Integration: Apply QSAR models to predict bioaccumulation factors, cross-referenced with metabolite profiling (e.g., HRMS) .
Tables for Key Methodological Comparisons
| Parameter | Basic Research Focus | Advanced Research Focus |
|---|---|---|
| Synthesis Optimization | Stoichiometry, pH, temperature | Mechanistic DFT/kinetic modeling |
| Degradation Analysis | LC-MS identification | Multi-scale computational validation |
| Ecotoxicology | Acute toxicity screening | Trophic transfer modeling |
| Adsorption Studies | Isotherm fitting | Surface-plasmon resonance imaging |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
